Cas no 1805585-85-6 (3,4-Bis(trifluoromethyl)-2-formylbenzamide)
1805585-85-6 structure
Product Name:3,4-Bis(trifluoromethyl)-2-formylbenzamide
CAS No:1805585-85-6
MF:C10H5F6NO2
MW:285.142623662949
CID:4964034
Update Time:2023-08-24
3,4-Bis(trifluoromethyl)-2-formylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 3,4-Bis(trifluoromethyl)-2-formylbenzamide
-
- Inchi: 1S/C10H5F6NO2/c11-9(12,13)6-2-1-4(8(17)19)5(3-18)7(6)10(14,15)16/h1-3H,(H2,17,19)
- InChI Key: XIWKTEXSXBEBMJ-UHFFFAOYSA-N
- SMILES: FC(C1C(C=O)=C(C(N)=O)C=CC=1C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 285.02244737 g/mol
- Monoisotopic Mass: 285.02244737 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 60.2
- Molecular Weight: 285.14
3,4-Bis(trifluoromethyl)-2-formylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000720-1g |
3,4-Bis(trifluoromethyl)-2-formylbenzamide |
1805585-85-6 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
3,4-Bis(trifluoromethyl)-2-formylbenzamide Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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